

Application Notes & Protocols: The MPTP Mouse Model for Parkinson's Disease

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 5-Methyl-1,2,3,6-tetrahydropyridine hydrochloride

CAS No.: 1523617-83-5

Cat. No.: B1446968

[Get Quote](#)

Introduction: Modeling a Complex Neurodegenerative Disease


Parkinson's disease (PD) is a progressive neurodegenerative disorder characterized by the profound loss of dopaminergic (DA) neurons in the substantia nigra pars compacta (SNpc), leading to severe motor deficits.^[1] To investigate the pathological mechanisms and develop novel therapeutics, researchers rely on animal models that replicate key features of the disease. Among the most widely used and validated is the neurotoxin-based model using 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP).^{[2][3]}

Systemic administration of MPTP in mice and non-human primates selectively destroys dopaminergic neurons in the nigrostriatal pathway, mimicking many of the core biochemical and pathological hallmarks of human PD.^{[4][5][6]} This guide provides a comprehensive overview of the MPTP mouse model, detailing the underlying mechanism of toxicity, a comparison of administration protocols, and step-by-step procedures for model induction and validation.

Principle and Mechanism of MPTP Neurotoxicity

The specificity of MPTP for dopaminergic neurons is a multi-step process involving metabolic activation and selective transport. Understanding this pathway is critical for proper model design and data interpretation.

- **Systemic Administration and Blood-Brain Barrier Penetration:** MPTP is a highly lipophilic, uncharged molecule that readily crosses the blood-brain barrier after systemic injection.[\[2\]](#)[\[6\]](#)[\[7\]](#)
- **Conversion to MPP⁺:** Within the brain, MPTP is primarily taken up by astrocytes.[\[2\]](#)[\[7\]](#) Inside these glial cells, the enzyme monoamine oxidase-B (MAO-B), located on the outer mitochondrial membrane, catalyzes a two-step oxidation of MPTP into its toxic metabolite, 1-methyl-4-phenylpyridinium (MPP⁺).[\[2\]](#)[\[5\]](#)[\[7\]](#)[\[8\]](#)[\[9\]](#)
- **Selective Uptake into Dopaminergic Neurons:** MPP⁺ is then released into the extracellular space.[\[7\]](#) Its positively charged structure prevents it from passively diffusing across cell membranes. Instead, it becomes a high-affinity substrate for the dopamine transporter (DAT), which is densely expressed on the presynaptic terminals of dopaminergic neurons.[\[1\]](#)[\[2\]](#)[\[10\]](#)[\[11\]](#) This selective uptake via DAT is the primary reason for MPTP's specific toxicity to this neuronal population.[\[1\]](#)[\[10\]](#)[\[11\]](#)[\[12\]](#)[\[13\]](#)
- **Mitochondrial Impairment and Oxidative Stress:** Once inside the dopaminergic neuron, MPP⁺ is actively sequestered by mitochondria.[\[7\]](#)[\[8\]](#) Here, it potently inhibits Complex I of the electron transport chain.[\[2\]](#)[\[7\]](#)[\[8\]](#) This action has catastrophic consequences:
 - **ATP Depletion:** Inhibition of mitochondrial respiration leads to a rapid drop in cellular ATP levels.[\[2\]](#)[\[6\]](#)
 - **Oxidative Stress:** The dysfunctional electron transport chain generates excessive reactive oxygen species (ROS), such as superoxide anions and hydroxyl radicals.[\[2\]](#)[\[4\]](#)[\[6\]](#)[\[14\]](#)
 - **Apoptotic Cascade:** The combination of energy failure and overwhelming oxidative stress triggers downstream apoptotic pathways, leading to programmed cell death of the dopaminergic neuron.[\[4\]](#)[\[6\]](#)[\[14\]](#)



[Click to download full resolution via product page](#)

Experimental Design: Choosing the Right Protocol

The choice of MPTP administration regimen is critical as it determines the severity and progression of the resulting lesion. The three most common protocols are acute, sub-acute, and chronic, each with distinct advantages and applications.[\[15\]](#)

Parameter	Acute Regimen	Sub-acute Regimen	Chronic Regimen
Typical Dosage	4 injections of 10-20 mg/kg, i.p., every 2 hours on a single day [2] [15] [16]	1 injection of 20-30 mg/kg, i.p. or s.c., daily for 5-7 consecutive days [15] [17] [18]	25 mg/kg MPTP (s.c.) with 250 mg/kg Probenecid (i.p.) twice a week for 5 weeks [6] [19]
Lesion Severity	Severe (~60%+) loss of SNpc neurons and striatal dopamine [16]	Moderate to severe (~50%) loss of SNpc neurons and striatal dopamine [16]	Progressive, sustained loss of striatal dopamine (~80%) [19] [20]
Mortality Rate	Can be high (up to 50%) [2]	Moderate	Low
Key Features	Rapid and robust dopaminergic depletion. [15]	Good balance between lesion severity and animal survival. [17]	More closely mimics the progressive nature of PD; sustained deficits. [19] [20]
Best For	Screening neuroprotective compounds in a rapid paradigm.	General purpose studies of PD mechanisms and therapeutics.	Studies of long-term disease progression and therapies requiring a chronic model.
Considerations	High mortality can impact group sizes. Lesion may show some recovery.	The most commonly used and well-characterized protocol.	Probenecid is used to inhibit MPP+ clearance, sustaining the lesion.

Note: Dosages can vary based on mouse strain, age, and supplier of MPTP. Pilot studies are recommended.

Critical Safety and Handling of MPTP

MPTP is a potent human neurotoxin. Exposure can cause irreversible parkinsonian symptoms. All handling must be performed with extreme caution in accordance with institutional safety guidelines.

- **Designated Area:** All work with MPTP must be conducted in a designated area, such as a certified chemical fume hood or a Class II Type B2 biosafety cabinet.[\[21\]](#)[\[22\]](#)
- **Personal Protective Equipment (PPE):** Mandatory PPE includes double nitrile gloves, a disposable lab coat or jumpsuit, safety goggles, and arm covers.[\[21\]](#)[\[22\]](#)[\[23\]](#) For cage changing of treated animals (within 72 hours), an N-95 respirator is also required.[\[23\]](#)
- **Preparation:** Purchase MPTP as a salt (hydrochloride) to avoid the volatile free base form. [\[21\]](#)[\[23\]](#) Do not weigh the powder; instead, purchase a pre-weighed amount and dilute the entire vial to the desired stock concentration.[\[21\]](#)
- **Administration:** Use physical restraint devices for injections to avoid needlestick injuries.[\[22\]](#) [\[23\]](#) Do not recap needles; dispose of the entire syringe and needle assembly directly into a designated sharps container for chemical waste.[\[22\]](#)
- **Decontamination:** All surfaces and non-disposable equipment must be decontaminated with a 10% bleach solution for at least 15-60 minutes.[\[21\]](#)[\[22\]](#)
- **Waste Disposal:** All contaminated materials (gloves, lab coats, bedding, carcasses) must be collected and disposed of as hazardous chemical waste according to institutional protocols. [\[21\]](#)[\[22\]](#)
- **Animal Husbandry:** Cages housing MPTP-treated animals must be clearly labeled.[\[22\]](#) Bedding should not be changed for at least 72 hours post-injection to allow for excretion of the toxin and its metabolites.[\[22\]](#)[\[24\]](#)

Detailed Experimental Protocols

Protocol 1: Sub-Acute MPTP Administration

This protocol is widely used and provides a robust and reproducible lesion with moderate mortality.

Materials:


- MPTP hydrochloride (Sigma-Aldrich or equivalent)
- Sterile 0.9% saline
- Male C57BL/6 mice (8-12 weeks old)
- Sterile syringes and needles (e.g., 27-gauge)
- All necessary safety equipment

Procedure:

- Preparation: In a chemical fume hood, prepare a 3 mg/mL stock solution of MPTP in sterile 0.9% saline. For example, add 3.3 mL of saline to a 10 mg vial of MPTP-HCl. Vortex until fully dissolved.
- Dosing: The target dose is 30 mg/kg.^{[17][18]} Calculate the injection volume for each mouse based on its body weight ($\text{Volume (mL)} = [\text{Weight (kg)} * 30 \text{ mg/kg}] / 3 \text{ mg/mL}$).
- Administration: For five consecutive days, administer the calculated volume of MPTP solution via intraperitoneal (i.p.) injection.^{[17][18]}
 - Control animals should receive an equivalent volume of sterile 0.9% saline.
- Monitoring: Monitor animals daily for signs of distress. MPTP can cause transient weight loss and reduced activity.
- Post-Injection Period: House animals for at least 7 days after the final injection before proceeding with behavioral or biochemical analysis to allow for the full development of the dopaminergic lesion.

Protocol 2: Model Validation - A Self-Validating System

It is essential to validate the extent of the dopaminergic lesion to ensure the model was successfully induced. This involves a combination of behavioral and biochemical/histological assessments.



[Click to download full resolution via product page](#)

A. Behavioral Assessment: Quantifying Motor Deficits

Behavioral tests should be conducted 7-21 days post-MPTP injection.

- Rotarod Test: This test assesses motor coordination and balance.[\[25\]](#)[\[26\]](#)
 - Training: Acclimate mice to the rotarod apparatus for 2-3 days prior to testing, with 2-3 trials per day at a constant, low speed (e.g., 4 rpm) for 60 seconds.
 - Testing: Place the mouse on the rotating rod, which accelerates from a low speed (e.g., 4 rpm) to a high speed (e.g., 40 rpm) over a period of 5 minutes.[\[25\]](#)
 - Measurement: Record the latency (time) for the mouse to fall off the rod. Conduct 3-4 trials per mouse with a 15-30 minute inter-trial interval.
 - Expected Outcome: MPTP-treated mice will exhibit a significantly shorter latency to fall compared to saline-treated controls.[\[20\]](#)[\[27\]](#)
- Pole Test: This test measures bradykinesia (slowness of movement).
 - Apparatus: Use a vertical wooden or metal pole (approx. 50 cm high, 1 cm diameter) with a rough surface for grip. Place the pole in the home cage.
 - Procedure: Place the mouse head-upward on the top of the pole.
 - Measurement: Record the time it takes for the mouse to turn completely downward (T-turn) and the total time to descend to the base of the pole.
 - Expected Outcome: MPTP-treated mice will show a significant increase in both the time to turn and the total time to descend.[\[27\]](#)

B. Biochemical & Histological Validation: Confirming the Lesion

These terminal experiments provide definitive evidence of dopaminergic neurodegeneration.

- High-Performance Liquid Chromatography (HPLC) for Striatal Dopamine:
 - Dissection: Rapidly dissect the striata from fresh brains on ice.

- Homogenization: Homogenize the tissue in an appropriate acidic solution (e.g., 0.1 M perchloric acid).
- Analysis: After centrifugation, analyze the supernatant for dopamine (DA) and its metabolites (DOPAC, HVA) using HPLC with electrochemical detection.[28][29]
- Expected Outcome: A successful lesion will result in a >50-70% reduction in striatal dopamine levels in MPTP-treated mice compared to controls.[16][30]
- Immunohistochemistry (IHC) for Tyrosine Hydroxylase (TH):
 - Tissue Processing: Perfuse mice with 4% paraformaldehyde (PFA), dissect the brains, and cryoprotect them in sucrose solution. Section the brains on a cryostat or vibratome through the striatum and the SNpc.
 - Staining: Perform standard immunohistochemistry using a primary antibody against Tyrosine Hydroxylase (TH), the rate-limiting enzyme in dopamine synthesis.[31]
 - Analysis:
 - Striatum: Qualitatively or quantitatively assess the loss of TH-positive fiber density.
 - SNpc: Use unbiased stereology to count the number of TH-positive neurons.[30][31]
 - Expected Outcome: MPTP treatment will cause a dramatic loss of TH-positive fibers in the striatum and a significant reduction (>40-50%) in the number of TH-positive neurons in the SNpc.[16][31]

Conclusion

The MPTP mouse model remains an indispensable tool in Parkinson's disease research.[2] By mimicking the selective loss of dopaminergic neurons, it provides a robust platform for investigating disease mechanisms and for the preclinical evaluation of potential neuroprotective and symptomatic therapies.[2][6] Careful selection of the administration protocol, strict adherence to safety procedures, and thorough validation of the lesion are paramount to generating reliable and translatable data.

References

- Jackson-Lewis, V., & Przedborski, S. (2007). MPTP Mouse Models of Parkinson's Disease: An Update. *Journal of Parkinson's disease*, 1(1), 1–18. [[Link](#)]
- Przedborski, S., Jackson-Lewis, V., Naini, A. B., Jakowec, M., Petzinger, G., Miller, R., & Akram, M. (2001). The parkinsonian toxin MPTP: action and mechanism. *Restorative neurology and neuroscience*, 18(2-3), 145–154. [[Link](#)]
- Singer, T. P., & Ramsay, R. R. (1990). Mechanism of the neurotoxicity of MPTP. An update. *FEBS letters*, 274(1-2), 1–8. [[Link](#)]
- Bezard, E., Gross, C. E., & Brotchie, J. M. (1997). Dopamine transporter is required for in vivo MPTP neurotoxicity: evidence from mice lacking the transporter. *Journal of neurochemistry*, 69(3), 1322–1325. [[Link](#)]
- Kim, W. G., Mohny, R. P., Wilson, B., Jeohn, G. H., & Hong, J. S. (2000). Role of Dopamine Transporter Against MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) Neurotoxicity in Mice. *Journal of Korean medical science*, 15(3), 333–340. [[Link](#)]
- University of Pennsylvania. (2022). Fact Sheet: MPTP, Safe Handling. PennEHRS. [[Link](#)]
- Przedborski, S., & Jackson-Lewis, V. (1998). Mechanisms of MPTP toxicity. *Movement disorders : official journal of the Movement Disorder Society*, 13 Suppl 1, 35–38. [[Link](#)]
- Florida International University. (2018). Safe Work Practices for the use of MPTP in the Laboratory and Vivarium. FIU Research. [[Link](#)]
- Kurosaki, R., Muramatsu, Y., Watanabe, H., & Michimata, M. (2004). MPTP mechanisms of neurotoxicity and their implications for therapy of Parkinson's disease. *Nihon shinkei seishin yakurigaku zasshi = Japanese journal of psychopharmacology*, 24(6), 281–286. [[Link](#)]
- Yang, S. C., Markey, S. P., Bankiewicz, K. S., London, W. T., & Lunn, G. (1988). Recommended Safe Practices for Using the Neurotoxin MPTP in Animal Experiments. *Laboratory animal science*, 38(5), 563–567. [[Link](#)]

- Gerlach, M., Riederer, P., & Przuntek, H. (1991). MPTP mechanisms of neurotoxicity and their implications for Parkinson's disease. *European journal of pharmacology*, 208(4), 273–286. [[Link](#)]
- Kopin, I. J. (1996). MPTP-Induced Parkinsonian Syndrome. In *Basic Neurochemistry: Molecular, Cellular and Medical Aspects*. 6th edition.. Lippincott-Raven. [[Link](#)]
- Sanghera, M. K., Manaye, K., McMahon, A., Sonsalla, P. K., & German, D. C. (1997). Dopamine transporter mRNA levels are high in midbrain neurons vulnerable to MPTP. *Neuroreport*, 8(15), 3327–3331. [[Link](#)]
- Markey, S. P., & Lunn, G. (1988). Recommended safe practices for using the neurotoxin MPTP in animal experiments. *Laboratory animal science*, 38(5), 563–567. [[Link](#)]
- Sanghera, M. K., Manaye, K., McMahon, A., Sonsalla, P. K., & German, D. C. (1997). Dopamine transporter mRNA levels are high in midbrain neurons vulnerable to MPTP. *Neuroreport*, 8(15), 3327–3331. [[Link](#)]
- Dauer, W., & Przedborski, S. (2003). Parkinson's Disease: Mechanisms and Models. *Neuron*, 39(6), 889–909. [[Link](#)]
- Liu, M., Liu, K., He, L., & Li, Y. (2023). Systematic Evaluation of a Mouse Model of Aging-Associated Parkinson's Disease Induced with MPTP and D-Galactose. *International Journal of Molecular Sciences*, 24(13), 10639. [[Link](#)]
- Gibrat, C., Saint-Pierre, M., Bousquet, M., Levesque, D., Rouillard, C., & Cicchetti, F. (2009). Differences between subacute and chronic MPTP mice models: investigation of dopaminergic neuronal degeneration and alpha-synuclein inclusions. *Journal of neurochemistry*, 109(5), 1469–1482. [[Link](#)]
- Przedborski, S., & Jackson-Lewis, V. (2004). Protocol for the MPTP mouse model of Parkinson's disease. *Nature protocols*, 2(4), 840–846. [[Link](#)]
- National Institutes of Health. Procedures for Working with MPTP OR MPTP-Treated Animals. Office of Research Services. [[Link](#)]

- Petroske, E., Meredith, G. E., Callen, S., Totterdell, S., & Lau, Y. S. (2001). Mouse model of Parkinsonism: a comparison between subacute MPTP and chronic MPTP/probenecid treatment. *Neuroscience*, 106(3), 589–601. [\[Link\]](#)
- Islam, M. (2021). Behavioral Tests in Neurotoxin-Induced Animal Models of Parkinson's Disease. *Brain Sciences*, 11(7), 909. [\[Link\]](#)
- Lazzara, C. A., Riley, K. C., & Bove, J. (2023). Neurochemical, histological, and behavioral profiling of the acute, sub-acute, and chronic MPTP mouse model of Parkinson's disease. *Journal of neurochemistry*, 164(2), 121–142. [\[Link\]](#)
- Wang, Y. L., Liu, Z. R., Li, Z. L., Wang, J., & An, L. (2018). Reassessment of subacute MPTP-treated mice as animal model of Parkinson's disease. *Acta pharmacologica Sinica*, 39(1), 38–46. [\[Link\]](#)
- Mondal, S., & Firdous, S. M. (2025). Unrevealing the molecular mechanisms of MPTP-induced Parkinson's in experimental animals. *Journal of Biosciences*, 50(1). [\[Link\]](#)
- Shen, R. S., Abell, C. W., Gessner, W., & Brossi, A. (1985). Serotonergic conversion of MPTP and dopaminergic accumulation of MPP+. *FEBS letters*, 189(2), 225–230. [\[Link\]](#)
- Lee, H. J., Lee, K. W., Park, J. H., Kim, G. W., & Lee, Y. B. (2015). Preferential Extracellular Generation of the Active Parkinsonian Toxin MPP+ by Transporter-Independent Export of the Intermediate MPDP+. *Antioxidants & redox signaling*, 23(13), 1033–1047. [\[Link\]](#)
- Fleming, S. M., & Chesselet, M. F. (2012). Behavioral phenotyping of mouse models of Parkinson's Disease. *Progress in brain research*, 195, 233–256. [\[Link\]](#)
- Campos, F. L., Ziff, E. B., & de Carvalho, M. S. (2020). Behavioral characterization in MPTP/p mouse model of Parkinson's disease. *Journal of integrative neuroscience*, 19(3), 443–454. [\[Link\]](#)
- Creative Biolabs. MPTP Mouse Model of Parkinson's Disease. [\[Link\]](#)
- Zhang, S., Liu, C., Liu, H., & Liu, Y. (2021). Comparison and evaluation of MPTP-induced subacute and chronic models of Parkinson's disease in mice. *Zhongguo zu zhi gong cheng yan jiu = Chinese journal of clinical anatomy*, 25(12), 1545–1551. [\[Link\]](#)

- Petroske, E., Meredith, G. E., Callen, S., Totterdell, S., & Lau, Y. S. (2001). Mouse model of Parkinsonism: a comparison between subacute MPTP and chronic MPTP/probenecid treatment. *Neuroscience*, 106(3), 589–601. [[Link](#)]
- Liu, S., Gao, Y., Yuan, L., & Wang, S. (2023). Electroacupuncture exerts neuroprotective effects and alters gut microbiota in a MPTP-induced mouse model of Parkinson's disease. *Frontiers in Neurology*, 14, 1243126. [[Link](#)]
- Lazzara, C. A., Riley, K. C., & Bove, J. (2023). Neurochemical, histological, and behavioral profiling of the acute, sub-acute, and chronic MPTP mouse model of Parkinson's disease. *Journal of neurochemistry*, 164(2), 121–142. [[Link](#)]
- Jamal, M., Ameno, K., & Akiyama, H. (2025). Restoration of MPTP-induced Dopamine and Tyrosine Hydroxylase Depletion in the Mouse Brain Through Ethanol and Nicotine. *Journal of molecular neuroscience : MN*, 10.1007/s12640-025-00732-8. Advance online publication. [[Link](#)]
- Ugrumov, M. V., Zubova, E. A., & Kryzhanovskiy, S. A. (2022). Changes in Tyrosine Hydroxylase Activity and Dopamine Synthesis in the Nigrostriatal System of Mice in an Acute Model of Parkinson's Disease as a Manifestation of Neurodegeneration and Neuroplasticity. *International journal of molecular sciences*, 23(12), 6598. [[Link](#)]
- Neirinckx, V., Coste, C., & Rogister, B. (2013). Validation of the MPTP mouse model of dopaminergic cell degeneration.... *PloS one*, 8(5), e64723. [[Link](#)]
- Gorton, L. M., Vuckovic, M. G., & Vertes, R. P. (2010). Single Low Doses of MPTP Decrease Tyrosine Hydroxylase Expression in the Absence of Overt Neuron Loss. *Neurotoxicity research*, 17(4), 366–374. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Mechanisms of MPTP toxicity and their implications for therapy of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. MPTP Mouse Models of Parkinson's Disease: An Update - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Protocol for the MPTP mouse model of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Mechanisms of MPTP toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. MPTP mechanisms of neurotoxicity and their implications for Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. MPTP Mouse Model of Parkinson's Disease - Creative Biolabs [creative-biolabs.com]
- 7. MPTP-Induced Parkinsonian Syndrome - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 8. Mechanism of the neurotoxicity of MPTP. An update - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Preferential Extracellular Generation of the Active Parkinsonian Toxin MPP+ by Transporter-Independent Export of the Intermediate MPDP+ - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Dopamine transporter is required for in vivo MPTP neurotoxicity: evidence from mice lacking the transporter - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
- 12. Role of dopamine transporter against MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) neurotoxicity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Dopamine transporter mRNA levels are high in midbrain neurons vulnerable to MPTP - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. researchgate.net [researchgate.net]
- 15. Neurochemical, histological, and behavioral profiling of the acute, sub-acute, and chronic MPTP mouse model of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. Neurochemical, histological, and behavioral profiling of the acute, sub-acute, and chronic MPTP mouse model of Parkinson's disease - PMC [pmc.ncbi.nlm.nih.gov]
- 17. Reassessment of subacute MPTP-treated mice as animal model of Parkinson's disease - PMC [pmc.ncbi.nlm.nih.gov]
- 18. Frontiers | Electroacupuncture exerts neuroprotective effects and alters gut microbiota in a MPTP-induced mouse model of Parkinson's disease [frontiersin.org]
- 19. Sci-Hub. Mouse model of Parkinsonism: a comparison between subacute MPTP and chronic MPTP/probenecid treatment / Neuroscience, 2001 [sci-hub.ru]

- 20. Mouse model of Parkinsonism: a comparison between subacute MPTP and chronic MPTP/probenecid treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. Fact Sheet: MPTP, Safe Handling | PennEHRS [ehrs.upenn.edu]
- 22. research.fiu.edu [research.fiu.edu]
- 23. ors.od.nih.gov [ors.od.nih.gov]
- 24. researchgate.net [researchgate.net]
- 25. mdpi.com [mdpi.com]
- 26. mdpi.com [mdpi.com]
- 27. Comparison and evaluation of MPTP-induced subacute and chronic models of Parkinson's disease in mice [cjter.com]
- 28. Restoration of MPTP-induced Dopamine and Tyrosine Hydroxylase Depletion in the Mouse Brain Through Ethanol and Nicotine - PubMed [pubmed.ncbi.nlm.nih.gov]
- 29. Changes in Tyrosine Hydroxylase Activity and Dopamine Synthesis in the Nigrostriatal System of Mice in an Acute Model of Parkinson's Disease as a Manifestation of Neurodegeneration and Neuroplasticity - PMC [pmc.ncbi.nlm.nih.gov]
- 30. Single Low Doses of MPTP Decrease Tyrosine Hydroxylase Expression in the Absence of Overt Neuron Loss - PMC [pmc.ncbi.nlm.nih.gov]
- 31. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [Application Notes & Protocols: The MPTP Mouse Model for Parkinson's Disease]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1446968/docs#application-notes-protocols-the-mptp-mouse-model-for-parkinson-s-disease]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)